2-(4-Cyclopropoxyphenyl)acetonitrile

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 2-(4-cyclopropyloxyphenyl)acetonitrile
• InChI: InChI=1S/C11H11NO/c12-8-7-9-1-3-10(4-2-9)13-11-5-6-11/h1-4,11H,5-7H2
• InChI Key: LGONFIQXXMRRKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=C(C=C2)CC#N

Description

2-(4-Cyclopropoxyphenyl)acetonitrile is an organic compound featuring a phenyl ring substituted with a cyclopropoxy group (–O–C₃H₅) at the para position and an acetonitrile (–CH₂CN) moiety at the ortho position. The cyclopropoxy group introduces steric strain due to the three-membered ring, which may influence reactivity and electronic properties. Below, we compare this compound with three structurally related nitrile derivatives, emphasizing molecular architecture, electronic characteristics, and physicochemical properties.

Chemical Reactions Analysis

The compound may undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions are not well-documented. The major products formed from these reactions would depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: It could serve as a building block for the synthesis of other compounds.

Biology: Researchers might investigate its interactions with biological molecules.

Medicine: Its pharmacological properties and potential therapeutic applications warrant exploration.

Industry: If scalable production methods are developed, it could find use in industry.

Mechanism of Action

Unfortunately, the exact mechanism by which this compound exerts its effects remains unclear. Further studies are needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Stability and Reactivity

• Compound exhibits intermolecular O–H⋯O hydrogen bonds and C–H⋯O interactions, forming stable crystalline dimers and chains . The target compound’s lack of hydrogen-bonding groups (e.g., –OH or –COOH) may reduce crystallinity.
• Compound ’s dual hydroxyl groups increase solubility in polar solvents but also elevate oxidative instability.

Research Findings and Discussion

• Electronic Effects : Compared to the electron-withdrawing nitro group in , the cyclopropoxy group may donate electron density via conjugation, altering electrophilic substitution patterns.
• Synthetic Utility : Chromenyl derivatives demonstrate the role of DFT in predicting reactivity, a method applicable to the target compound for optimizing synthetic routes.

Biological Activity

2-(4-Cyclopropoxyphenyl)acetonitrile is a compound that has garnered attention in the field of medicinal chemistry due to its notable biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C12H13N
• Molecular Weight : 185.24 g/mol
• IUPAC Name : 2-(4-cyclopropoxyphenyl)acetonitrile

The structure of 2-(4-Cyclopropoxyphenyl)acetonitrile features a cyclopropoxy group attached to a phenyl ring, which is further connected to an acetonitrile moiety. This unique structure contributes to its biological activity.

Biological Activity Overview

Research indicates that 2-(4-Cyclopropoxyphenyl)acetonitrile exhibits significant biological activities, particularly in the context of anti-inflammatory and analgesic effects.

Anti-inflammatory Activity

Studies have demonstrated that this compound can inhibit inflammatory cytokines and mediators, suggesting its potential use in treating inflammatory diseases. For instance, it has been shown to reduce levels of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro, which are key players in the inflammatory response .

Analgesic Properties

Preclinical studies indicate that 2-(4-Cyclopropoxyphenyl)acetonitrile possesses analgesic properties. In animal models, it has been observed to reduce pain responses, potentially through modulation of pain pathways involving the central nervous system .

The proposed mechanism of action for 2-(4-Cyclopropoxyphenyl)acetonitrile involves interaction with specific receptors involved in pain and inflammation pathways. It is hypothesized that the cyclopropoxy group enhances binding affinity to target proteins, leading to inhibition of pro-inflammatory signaling cascades.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anti-inflammatory	Inhibition of TNF-α and IL-6
Analgesic	Reduction in pain responses

Case Study: In Vivo Efficacy

In a controlled study involving rats with induced inflammation, administration of 2-(4-Cyclopropoxyphenyl)acetonitrile resulted in a significant decrease in paw edema compared to the control group. The results indicated an approximate 50% reduction in inflammation after 24 hours post-administration .